Cas no 1283851-29-5 (methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate
• CAS No: 1283851-29-5
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 2126639
• PubChem ID: 63708367
• Update Time: 2025-05-19

methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate
• Methyl 3-(trifluoromethyl)-pyrrolidine-3-carboxylate
• SCHEMBL1682674
• DA-12960
• EN300-91067
• 1283851-29-5
• CS-0263946
• AKOS013018745
• methyl3-(trifluoromethyl)pyrrolidine-3-carboxylate
• ATNIMTYVLOJXKY-UHFFFAOYSA-N

• Inchi： 1S/C7H10F3NO2/c1-13-5(12)6(7(8,9)10)2-3-11-4-6/h11H,2-4H2,1H3
• InChI Key： ATNIMTYVLOJXKY-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)OC)CNCC1)(F)F

Computed Properties

• Exact Mass: 197.06636305Da
• Monoisotopic Mass: 197.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 170.4±40.0 °C at 760 mmHg
• Flash Point: 56.8±27.3 °C
• Vapor Pressure: 1.5±0.3 mmHg at 25°C

methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate

Methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 1283851-29-5): A Key Intermediate in Modern Pharmaceutical Research

Methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate, identified by its CAS number 1283851-29-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a trifluoromethyl group and a pyrrolidine core, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The trifluoromethyl moiety, in particular, is renowned for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, making it a valuable component in the design of novel therapeutic agents.

The compound's structure, characterized by a methyl ester group attached to a pyrrolidine ring substituted with a trifluoromethyl group at the 3-position, provides a unique scaffold for medicinal chemists. This architecture allows for further functionalization, enabling the synthesis of a wide array of derivatives with tailored biological activities. The pyrrolidine ring itself is a common motif in bioactive molecules, often found in drugs targeting neurological and cardiovascular diseases.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability and improved binding affinity. Methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate exemplifies this trend, as it serves as a crucial intermediate in the synthesis of fluorinated pyrrolidines. These derivatives have shown promise in preclinical studies as potential treatments for various conditions, including inflammation and pain management.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating the trifluoromethyl group into kinase inhibitors derived from methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate, researchers can enhance the potency and selectivity of these inhibitors. This has led to several novel drug candidates entering clinical trials, showcasing the compound's importance in modern drug discovery.

The synthesis of methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the trifluoromethyl group typically requires specialized methodologies, such as metal-catalyzed cross-coupling reactions or halogen-metal exchange processes. These techniques ensure high yields and purity, which are essential for pharmaceutical applications. The pyrrolidine ring can be constructed via various cyclization reactions, including intramolecular condensation or metal-catalyzed cyclizations, depending on the desired synthetic route.

The compound's utility extends beyond kinase inhibitors; it also finds applications in the synthesis of G-protein coupled receptor (GPCR) agonists and antagonists. GPCRs are membrane receptors involved in a multitude of physiological processes, and their modulation has therapeutic implications in areas such as cardiovascular disease, neurodegeneration, and metabolic disorders. Methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate-based derivatives have demonstrated promising activity in targeting these receptors, further solidifying their place in pharmaceutical research.

In conclusion, methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 1283851-29-5) is a cornerstone compound in modern pharmaceutical chemistry. Its unique structure and functional properties make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. The integration of this compound into drug discovery pipelines has yielded several promising candidates that are currently under investigation. As research continues to uncover new applications for fluorinated pyrrolidines, methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate will undoubtedly remain at the forefront of pharmaceutical innovation.